ABSTRACTIn the past few years, research on the fabrication of deep eutectic solvents (DESs)-based supported liquid membranes (SLMs) is increasing tremendously due to their significant advantages such as low mass transport resistance, high performance, easy scale-up, low cost and simple operation. However, fabrication of DES-based SLMs is challenging and highly dependent on the fabrication parameters: DES properties and properties of membrane supports. Subsequently, the fabrication methods, immersion, pressure-based impregnation and vacuum filtration also affect the permeation performance of DES-based SLMs in liquids and gases separation. Furthermore, the SLM durability is influenced by the DES properties and process parameters including: temperature, pressure, and feed composition. Firstly, present work reviews the current progress and fabrication of DES-based SLMs. Subsequently, it presents a perspective on different strategies that use DESs as a unique tunable platform to design advanced SLMs for liquids and gases separation reported in the literature. In the next step, performances of the SLMs membranes for liquids and gases separation are described in details. The effects of process parameters on DES-based SLMs are also highlighted prior to the challenges. Lastly, challenges and future research opportunities are highlighted.

ABSTRACTAmong the various separation technologies used to treat radioactive wastes, membrane technologies have been chosen in this article since they have many advantages over conventional processes. Membrane technology can be classified into different processes and, for each process, progress made till date in the radioactive decontamination of water is presented. The new directions are shown by considering advances made in membrane manufacturing and membrane processes. Thus, the combined efforts of the researchers who are engaged in membrane and membrane process design and in nuclear waste treatment were highlighted. This article focuses on applications of membrane technology in the nuclear industry and covers recent advances particularly in the field of radioactive liquid waste processing on laboratory, pilot and plant scale. Forward osmosis is highlighted for radioactive waste treatment as several recent publications pointed its potential. Some of our results Bhabha Atomic Research Centre, India) with respect to membrane-based processes are also presented.

ABSTRACTWorldwide thin layer chromatography (TLC) is still in very much use in various different application fields (e.g. natural products chemistry, monitoring the organic/enantioselective synthesis, and routine analysis in analytical laboratories). Herein is presented an account of the efficient resolution/enantioseparation of racemic and non-racemic mixtures of several different types of active pharmaceutical ingredients, and biologically important compounds by TLC using a direct approach along with quantitative determination and isolation of native forms via non-covalent diastereomer formation. Different approaches and mechanisms of direct enantioseparation using different chiral reagents are discussed. It provides a route for a wide range of chiral stationary phases (CSPs) which can be in-home thought out, produced, assessed, and customized. The achievements and new challenges in the field are presented. Besides, it presents a very useful coverage for the non-specialists to the subject who want to understand where this study fits into the existing literature in this general area.

ABSTRACTHaloacetic acids (HAAs) are a class of disinfection by-products (DBPs), widely occurring in drinking water, wastewater and swimming pool water with concentrations at sub-μg/L to mid-μg/L levels. HAAs arose public attention due to their cytotoxicity, genotoxicity and carcinogenicity. Monitoring HAA concentration levels in aqueous environments is required. This review presents an overview of all techniques or methods for sample pretreatment, analysis and removal of HAAs in aqueous environments since 2000. For the pretreatment methods, the commonly used methods are compared and discussed in terms of advantages and drawbacks. Microextraction techniques are preferred as they are efficient, rapid and environment-friendly. Emerging pretreatment methods, such as techniques based on novel materials or liquids, have also been introduced. For the analytical methods, LC and GC coupled with various detectors are frequently used allowing detection at the required low μg/L levels in aquatic environments. The advances in mass spectrometers (MS) and a comparison between their pros and cons are summarized herein. Recent high resolution MS gave give mass accuracy of 0.0001 Da with a resolving power up to 140,000 full width at half maximum height improving feature identifications in nontargeted analyses. For HAA removal methods, advanced oxidation techniques, adsorption and biodegradation were updated, improved and upscaled. Combining two or more removal techniques, the efficiency can reach 99%. Lastly, this review points out critical gaps and proposes future trends.

ABSTRACTThe kinetic models were widely used to analyze the dynamic adsorption behaviors in a batch system and reveal the mass-transfer mechanisms. The previous review papers were mainly confined to the description of the kinetic models, assessment of the fitting quality, determination of the model parameters and practical application in the field of water and wastewater treatment. However, the curve characteristics of the kinetic models and their mathematical relations were rarely mentioned in the literature. How to select and determine the optimum model remained to be further discussed. Thus, in addition to improving previous work, the main objectives of this review were: (i) to identify the curve characteristics of the kinetic models by control variates; (ii) to reveal their mathematical relations by variable substitution; (iii) to determine the optimum model by error functions and residual plot; and (iv) to correct some common mistakes in the literature. The pseudo-first-order (PFO) and pseudo-second-order (PSO) equations were two special cases of mixed 1,2-order equation (MOE). The PFO and Furusawa–Smith equations were mathematically equivalent. This review is expected to help readers better understand and use the adsorption kinetic models and provide potential ideas for the development of new kinetic models.

ABSTRACTProducing pure substances has been the obsession of scientists for centuries and has defined chemistry as we know it. Nowadays, most of our economy still relies on the chemist ability to extract and purify metallic elements from raw or recycled materials, which, in most cases, is done partly or entirely via hydrometallurgical methods. Here, the authors present the critical aspects of this relatively overlooked, yet critical, chemistry discipline. This review article highlights the importance of hydrometallurgical processes for strategic industrial sectors, put in perspective traditional separation methods with emerging ones (new metal-binding chelators, ionic liquids, deep eutectic solvents, microfluidic devices, biomaterials, etc.), critically reviews progress made on separation methods over the past two decades, and highlights the challenges lying ahead for the hydrometallurgists in academia and the industry.

ABSTRACTIncreasing applications of precious metals (PMs: Au, Ag and platinum group metals) and the growing demand is a matter of great concern for supply security. The hydrometallurgical route through chloride-based leaching has been considered as the most promising method to recover almost all the metals. However, separation of metal-chloro complexes formed during the leaching is difficult to achieve because of similar properties of these complexes. Among the methods developed to extract and separate the metal-chloro complexes, ionic liquid (IL)-based solvent extraction has been recognized as one of the most promising approaches. The ionic liquids possess unique characteristics of ‘greener,’ ‘designer’ and ‘highly effective’ solvents. This paper reviews extraction and separation of PM-chloro complexes by ionic liquids. Mechanisms and IL role in the process, along with merits and drawbacks of IL-assisted solvent extraction are discussed comprehensively. Effects of operational conditions, stripping, and regeneration of the loaded ILs and possible use of ionic liquids in other separation methods are also presented. A flow-sheet for separation of PM-chloro complexes has been developed as a part of basic process approach using ionic liquids. In addition, future directions for the development and application of IL-assisted solvent extraction in separation of precious metals are provided.

ABSTRACTEstimation of antibiotic residues in environmental matrices; veterinary products; food and biological samples has become very important in order to protect the human health and limit the spread of antimicrobial resistance. To achieve this, sensitive and efficient sample preparation procedures for the extraction of antibiotics from complex matrices are essential. Reproducible and effective sample preparation processes together with sensitive analytical techniques directly impact the final accuracy of the data and further interpretation. Exhaustive solvent-based extraction techniques such as liquid–liquid extraction have several limitations and suffer from a negative impact on environment. Past two decades have witnessed paradigm shift from solvent based to sorbent-based techniques in the extraction of contaminants. Innovative non-exhaustive techniques such as solid-phase microextraction and magnetic solid-phase extraction using advanced (nano)materials (e.g. molecularly imprinted polymer) have brought radical changes to the way traditional sample extraction was carried out. As the advanced techniques are specific to a target antibiotic or to its class, design consideration for the in-house synthesis of novel (nano)materials and optimization of the extraction technique is a crucial step in the quantification of antibiotic contaminants. The aim of this review is to assess the critical design parameters to be considered to synthesize novel sorbent materials for the extraction of antibiotics and to improve their extraction techniques.

ABSTRACTOrganosulfur compounds (OSCs) are found in various matrices including fossil fuels, petrochemicals, food, environmental and biological samples. However, these OSCs can be beneficial or detrimental, depending on various factors. For example, OSCs found in vegetables have shown to be anti-inflammatory, antibiotic, lipid regulators and anti-cancer compounds. Additionally, OSCs found in alcoholic beverages enhance the aroma and taste. Alternatively, OSCs in fossil fuels can cause catalyst poisoning during fossil fuel processing which can result in H2S formation. The H2S can corrode processing machinery and liberate toxic sulfur emissions to the atmosphere, which then react with water to form harmful acid rain. Thus, monitoring concentration levels of OSCs in various samples is of interest. In this review, chromatographic analytical techniques that are mostly reported for both qualitative and quantitative determination of OSCs in various matrices are described based on direct (no sample preparation) and indirect (sample preparation needed) analyses. The merits and possible limitations associated with direct and indirect analyses are also discussed. Furthermore, the analytical performances of the various published sample preparation methods are evaluated in terms of accuracy, limit of detection and precision. Lastly, this review highlights current gaps in OSC chromatographic determination and possible future developments.

ABSTRACTFreeze desalination (FD) is an efficient technology to produce fresh water through formation of ice crystals in the seawater or brackish water and subsequent separation of salt (or other components) from the pure ice fraction. FD development has been focused primarily on two areas, the purification of ice portion, and a significant increase in desalination productivity, allowing a considerable decrease in energy consumption. However, only laboratory and pilot-scale FD studies have been conducted, and actually, the possible industrial FD applications have been limited due to the predominance of thermal- and membrane-based desalination technologies. Whereby, the focus of this review is on the general principles, advantages and disadvantages of FD, and in addition, this article discusses the environmental impact of FD and other desalination systems in brine-loaded media discharged into aquatic environment.